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Compound of Interest

Compound Name: 3-Methylindolizine

Cat. No.: B156784 Get Quote

Essential Safety and Handling Guide for 3-
Methylindolizine
This guide provides immediate, essential safety and logistical information for handling 3-
Methylindolizine in a laboratory setting. The following procedures are based on the safety

data for the closely related compound 3-Methylindole and general best practices for handling

heterocyclic aromatic compounds.

Hazard Summary
3-Methylindolizine is anticipated to have a hazard profile similar to 3-Methylindole. It is crucial

to handle this compound with care, assuming it may be harmful if swallowed, toxic in contact

with skin, and cause serious eye irritation. It may also be very toxic to aquatic life.

Quantitative Data Summary for 3-Methylindole (as a surrogate)
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Property Value Reference

Acute Oral Toxicity (LD50, rat) 3450 mg/kg [1]

Melting Point 95 - 98 °C / 203 - 208.4 °F [2]

Boiling Point
265 - 266 °C / 509 - 510.8 °F

@ 755 mmHg
[2]

Flash Point 141 °C / 285.8 °F [3]

Partition coefficient: n-

octanol/water
log Pow: 2.14

Personal Protective Equipment (PPE)
To prevent direct contact and inhalation, the following personal protective equipment is

mandatory when handling 3-Methylindolizine. The selection of appropriate PPE should be

based on a thorough risk assessment of the specific procedures being performed.[4][5]

Eye and Face Protection: Chemical safety goggles are required at a minimum.[6] In

situations with a potential for splashing, a face shield must be worn in combination with

goggles.[4][5][6]

Skin Protection:

Gloves: Chemical-resistant gloves are essential.[7] Due to the potential for skin toxicity,

consider double-gloving. Always inspect gloves for integrity before use and wash hands

thoroughly after handling.

Lab Coat/Coveralls: A buttoned lab coat is required. For procedures with a higher risk of

splashes or spills, chemical-resistant coveralls should be worn.[7]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust or vapors.[1]
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If a fume hood is not available or if aerosol generation is likely, a NIOSH-approved

respirator with an organic vapor cartridge and a particulate filter (e.g., OV/P100) may be

necessary.[4][5] A proper fit test and a cartridge change-out schedule are required for

respirator use.[5][6]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

All weighing and handling of solid 3-Methylindolizine should be performed in a chemical
fume hood to minimize inhalation exposure.[1]
Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[8]

2. Handling Procedures:

Avoid the formation of dust and aerosols.[1]
Do not eat, drink, or smoke in the laboratory area where this chemical is handled.
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
[2][8]
Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents and strong
acids.[1][9]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][8]
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[2][8][10]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2][8][10]
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1][9]
Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for hazardous waste disposal. For
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larger spills, evacuate the area and follow your institution's emergency spill response
procedures.

Disposal Plan
All waste materials contaminated with 3-Methylindolizine must be treated as hazardous

waste.

Waste Containers:

Use designated, compatible, and properly labeled hazardous waste containers.[11] The

label should clearly state "Hazardous Waste" and identify the contents.[11]

Keep waste containers closed at all times, except when adding waste.[11]

Contaminated Materials:

Dispose of all contaminated items, including gloves, disposable lab coats, and cleaning

materials, in the designated hazardous waste container.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Arrange for pickup and disposal by your institution's environmental health and safety

department or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling of 3-Methylindolizine
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Caption: Workflow for the safe handling of 3-Methylindolizine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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